Cas no 1358683-02-9 (4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 1358683-02-9
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 5434921
• Update Time: 2025-07-15

4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-hydroxy-1,2-bis(4-methylphenyl)-2H-pyrrol-5-one
• 4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C24H21NO4S/c1-16-8-12-18(13-9-16)21-23(30(28,29)20-6-4-3-5-7-20)22(26)24(27)25(21)19-14-10-17(2)11-15-19/h3-15,21,26H,1-2H3
• InChI Key： SLTTXWHSCDVFAD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(=O)C(O)=C(S(C2=CC=CC=C2)(=O)=O)C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 419.119
• Monoisotopic Mass: 419.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Overview of 4-(Benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 1358683-02-9)

4-(Benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 1358683-02-9) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrolone derivative features a benzenesulfonyl group and two 4-methylphenyl substituents, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications as a building block for drug discovery and functional materials, given its versatile reactivity and stability under various conditions.

In recent years, the demand for specialty chemicals like 4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one has surged due to its relevance in medicinal chemistry. Its molecular framework is being explored for designing enzyme inhibitors and receptor modulators, aligning with the growing focus on targeted therapies. Additionally, its photophysical properties have sparked interest in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors, addressing the need for sustainable materials in the tech industry.

The synthesis of CAS No. 1358683-02-9 typically involves multi-step organic reactions, including condensation and sulfonylation processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for research reproducibility. A common question among chemists is: "How does the hydroxy group influence the compound's reactivity?" Studies suggest it enhances hydrogen bonding, facilitating interactions in catalytic systems or supramolecular assemblies.

From an industrial perspective, scalability and cost-efficiency are key concerns. Innovations in green chemistry, such as solvent-free synthesis or microwave-assisted reactions, are being tested to optimize production. Environmental regulations also drive interest in biodegradable intermediates, positioning this compound as a candidate for eco-friendly workflows. Searches like "4-(benzenesulfonyl)-3-hydroxy-1,5-bis(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one supplier" or "CAS 1358683-02-9 price" reflect market demand.

Future research may explore its role in cancer therapeutics or neurodegenerative disease models, leveraging its structural motifs. As AI-driven molecular docking gains traction, computational studies could predict new applications. For now, CAS No. 1358683-02-9 remains a promising tool for innovators bridging chemistry and biology.